Zapotin
CAS No.: 14813-19-5
VCID: VC0192691
Molecular Formula: C19H18O6
Molecular Weight: 342.3 g/mol
* For research use only. Not for human or veterinary use.
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Description | Zapotin is a naturally occurring chemical compound classified as a flavone, primarily isolated from the white sapote (Casimiroa edulis) . Chemically known as 5,6,2′,6′-tetramethoxyflavone , zapotin belongs to the polymethoxyflavone (PMF) group, which are natural polyphenols within the flavonoid family . Its structure features a single oxygen atom at the C2′ position, a characteristic that is rare among flavonoids in the plant kingdom . Zapotin has been studied for its broad biological activities, including its potential as a chemopreventive agent . Research indicates that zapotin exhibits antidepressant-like, anticancer, antifungal, and antioxidant properties . Its potential as a therapeutic substance has been investigated through studies on its metabolism, absorption, distribution, excretion, and toxicity . The compound has garnered interest due to its potential anti-carcinogenic effects against colon cancer cells in in vitro studies . Zapotin's structural determination has been a topic of discussion, particularly concerning the placement of the oxygen atom at the 2'-position . The synthesis of zapotin has been achieved through various methods, including the use of 2-hydroxy-5,6-dimethoxyacetophenone reacted with 2,6-methoxybenzoyl chloride . Another synthesis pathway involves Elbs persulfate oxidation of 2-hydroxy-6-methoxyacetophenone, followed by coupling to 2,6-dimethoxybenzaldehyde . Other polymethoxyflavones (PMFs) that share structural similarities and biological activities with zapotin include nobiletin and tangeretin, both found in citrus peels . These compounds, like zapotin, have been explored for their potential health benefits, including anticancer and antioxidant properties . Zapotin's presence has been reported in Casimiroa tetrameria and Primula veris, further highlighting its natural distribution . Further studies are required to fully elucidate and harness the therapeutic potential of Zapotin . |
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CAS No. | 14813-19-5 |
Product Name | Zapotin |
Molecular Formula | C19H18O6 |
Molecular Weight | 342.3 g/mol |
IUPAC Name | 2-(2,6-dimethoxyphenyl)-5,6-dimethoxychromen-4-one |
Standard InChI | InChI=1S/C19H18O6/c1-21-12-6-5-7-13(22-2)18(12)16-10-11(20)17-14(25-16)8-9-15(23-3)19(17)24-4/h5-10H,1-4H3 |
Standard InChIKey | PBQMALAAFQMDSP-UHFFFAOYSA-N |
SMILES | COC1=C(C(=CC=C1)OC)C2=CC(=O)C3=C(O2)C=CC(=C3OC)OC |
Canonical SMILES | COC1=C(C(=CC=C1)OC)C2=CC(=O)C3=C(O2)C=CC(=C3OC)OC |
Synonyms | 5,6,2′,6′-Tetramethoxyflavone; 2-(2,6-Dimethoxyphenyl)-5,6-dimethoxy-4H-1-benzopyran-4-one |
PubChem Compound | 629965 |
Last Modified | Jul 18 2023 |
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